Cas no 1049567-50-1 (N-(1,2-oxazol-3-yl)-N'-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide)

• Product Name: N-(1,2-oxazol-3-yl)-N'-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide
• CAS No: 1049567-50-1
• MF: C₁₈H₂₃N₅O₃
• MW: 357.406923532486
• CID: 6285627
• PubChem ID: 42390138
• Update Time: 2025-06-03

N-(1,2-oxazol-3-yl)-N'-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-N'-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide
• AKOS024506086
• 1049567-50-1
• F5309-0277
• N1-(isoxazol-3-yl)-N2-(3-(4-phenylpiperazin-1-yl)propyl)oxalamide
• VU0641414-1
• N'-(1,2-oxazol-3-yl)-N-[3-(4-phenylpiperazin-1-yl)propyl]oxamide

• Inchi： 1S/C18H23N5O3/c24-17(18(25)20-16-7-14-26-21-16)19-8-4-9-22-10-12-23(13-11-22)15-5-2-1-3-6-15/h1-3,5-7,14H,4,8-13H2,(H,19,24)(H,20,21,25)
• InChI Key： ATUKZFUZMDSFRV-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CON=1)=O)NCCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 357.18008961g/mol
• Monoisotopic Mass: 357.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.7Ų

Additional information on N-(1,2-oxazol-3-yl)-N'-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide

Exploring the Potential of N-(1,2-Oxazol-3-yl)-N'-(3-(4-Phenylpiperazin-1-yl)propyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 1049567-50-1, known as N-(1,2-Oxazol-3-yl)-N'-(3-(4-Phenylpiperazin-1-yl)propyl)ethanediamide, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of ethanediamide, featuring a unique combination of functional groups that make it a promising candidate for various applications in drug discovery and material science.

The structural backbone of this compound includes a 1,2-Oxazole ring, which is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. This moiety is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in designing bioactive molecules. The phenylpiperazine group attached to the ethanediamide backbone further enhances the compound's versatility by introducing aromaticity and additional nitrogen atoms for potential interactions.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various methodologies to optimize its synthesis, including multi-component reactions and microwave-assisted synthesis. These approaches have not only improved the yield but also facilitated the exploration of its physical and chemical properties. For instance, spectroscopic analyses (IR, NMR, and MS) have provided insights into its molecular conformation and stability under different conditions.

The pharmacological potential of N-(1,2-Oxazol-3-yl)-N'-(3-(4-Phenylpiperazin-1-yl)propyl)ethanediamide has been a focal point in recent investigations. Preclinical studies suggest that this compound exhibits modulatory effects on key cellular pathways involved in inflammation and oxidative stress. Its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a potential lead compound for drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers are exploring its potential as an active layer material in thin-film transistors (TFTs), where its stability and charge transport properties could be advantageous.

The environmental impact of synthesizing such compounds is another area of interest. Green chemistry approaches are being adopted to minimize waste and reduce the use of hazardous reagents during synthesis. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, N-(1,2-Oxazol-3-yl)-N'(-(((4-Phenylpiperazine)-1-yl))propyld) strong>e thanediamide represents a multifaceted molecule with diverse applications across multiple disciplines. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for innovation in both therapeutic and technological domains.